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Get Quote

TEAC Forms: Anhydrous vs. Monohydrate at a Glance

The table below summarizes the key characteristics of each form for direct comparison.

Feature
Tetraethylammonium Chloride
(Anhydrous)

Tetraethylammonium Chloride
Monohydrate

CAS Number 56-34-8 [1] 68696-18-4 [2]

Chemical
Formula

C8H20ClN [3] [1] C8H20ClN · H2O (C8H22ClNO) [2]

Molecular
Weight

165.70 g/mol [3] [1] 183.72 g/mol [2]

Appearance Colorless, deliquescent crystalline
solid [3]

Crystalline powder or crystals [1] [4]

Melting Point ~360 °C (Tetrahydrate, decomposes)
[3]

~110 °C (For the monohydrate) [2]

Water
Content

Absent (in pure form) Contains one fixed water molecule [2]
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Feature
Tetraethylammonium Chloride
(Anhydrous)

Tetraethylammonium Chloride
Monohydrate

Stability Stable, but hygroscopic (absorbs

moisture from air) [3] [1]

More stable in weight and composition

under normal lab conditions [2]

Key Handling
Note

Requires rigorous drying and storage

in a desiccator to maintain anhydrous
state.

The stable, preferred form for most general

applications where a precise water content
is acceptable.

FAQs and Troubleshooting Guide

Q1: Which form should I use for my experiment?

Choose the Monohydrate if: Your experiment requires a consistent molecular weight for molar
concentration calculations and you are working in aqueous systems or where trace water is not

detrimental. It is the preferred form for most general applications, including as a phase-transfer
catalyst [5] or a potassium channel blocker in physiological studies [3] [1], due to its superior stability

against humidity.
Choose the Anhydrous form if: Your reaction is extremely sensitive to water (e.g., in some organic

synthesis steps with water-sensitive reagents) or you are using TEAC as a precursor in high-
temperature reactions where the water of hydration could cause issues. Be prepared to manage its

hygroscopic nature carefully.

Q2: The mass of my anhydrous TEAC seems to change over
time. Why?

This is a classic sign of hygroscopic behavior [3] [1]. Anhydrous TEAC readily absorbs water from the

atmosphere, increasing its mass and altering its effective purity.

Solution:
Storage: Always store the anhydrous form in a tightly sealed container, inside a desiccator with
a suitable desiccant (e.g., silica gel or P2O5) [3].

Handling: Weigh it out quickly and in a low-humidity environment.
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Alternative: If precise water-free conditions are not critical, switch to the monohydrate form,

which is more stable in mass and composition [2].

Q3: Can I convert the monohydrate to the anhydrous form?

Yes, but it requires specific procedures.

Laboratory Method: You can dry the monohydrate over phosphorus pentoxide (P2O5) under
vacuum for several days to remove the water of crystallization [3] [2]. Simply heating is not sufficient

and may lead to decomposition.

Q4: My TEAC solution is causing unexpected irritation. What
should I do?

Both forms can be irritating.

Hazard Statements: The material is classified as causing skin irritation (H315), serious eye irritation

(H319), and may cause respiratory irritation (H335) [2] [4].
Safety Protocol: Always use appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a dust mask (type N95 is recommended) [4]. Handle the solid material in a fume
hood to avoid inhaling dust.

The following flowchart can help you visualize the decision-making process for selecting the appropriate

form of TEAC for your experiment.
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Selecting TEAC Form

Is your reaction/synthesis
highly sensitive to water?

Is consistent molecular weight
for molarity critical?

 No

Can you store the chemical
in a tightly controlled,

dry environment (desiccator)?

 Yes

Recommended: MONOHYDRATE Form

Justification:
- Stable, defined composition.

- Preferred for most general applications.

 Yes No

Recommended: ANHYDROUS Form

Justification:
- Avoids introducing water.

- Requires careful handling.

 Yes No

Handling Required:
Hygroscopic - Store in desiccator.

Weigh quickly.

Recommended: MONOHYDRATE Form

Justification:
- Stable against humidity.

- Ensures weighing consistency.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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